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Compound of Interest

Compound Name: Cangrelor Impurity 4

Cat. No.: B601633 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Cangrelor Impurity 4, a compound relevant in pharmaceutical research.

Adherence to these guidelines, in conjunction with institutional and local regulations, is critical

for maintaining a safe research environment.

Chemical and Physical Properties
A clear understanding of the properties of Cangrelor Impurity 4 is the first step in its safe

handling and disposal. The following table summarizes its key characteristics.

Property Value

Chemical Name
(2-Chloro-5-iodophenyl)(4-(((S)-tetrahydrofuran-

3-yl)oxy)phenyl)methanol[1]

Molecular Formula C17H16ClIO3[1]

Molecular Weight 430.7 g/mol [1]

CAS Number 1800196-46-6[1]

Solubility Soluble in Methanol[1]

Storage 2-8°C[1]
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Disposal Protocol: A Step-by-Step Approach
While specific protocols may vary based on institutional policies and local regulations, the

following procedure outlines the best practices for the disposal of Cangrelor Impurity 4. This

process is designed to minimize risk to personnel and the environment.

Important Note: Never dispose of Cangrelor Impurity 4 or its containers in the regular trash or

down the drain.[2] Improper disposal can lead to environmental contamination and may result

in significant legal and financial penalties.[3]

Hazard Assessment: Before handling, consult the Safety Data Sheet (SDS) for Cangrelor

and related compounds to be fully aware of all potential hazards.[4][5] Although specific

toxicity data for Impurity 4 is not readily available, it should be handled with care as a

potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Cangrelor Impurity 4. This includes:

Safety goggles

Chemical-resistant gloves

A lab coat or protective apron

Waste Collection and Segregation:

Solid Waste: Collect any solid Cangrelor Impurity 4 waste, including contaminated

consumables (e.g., weighing paper, pipette tips), in a dedicated, properly labeled

hazardous waste container.[2][6] The container must be chemically compatible with the

waste and have a secure, leak-proof closure.[3]

Liquid Waste: If Cangrelor Impurity 4 is in a solution (e.g., methanol), collect it in a

designated hazardous liquid waste container. Do not mix with incompatible waste streams.

Empty Containers: Thoroughly rinse empty containers that held Cangrelor Impurity 4
three times with a suitable solvent (e.g., methanol). Collect the rinsate as hazardous liquid
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waste.[6] Once cleaned, deface or remove the original label and dispose of the container

in accordance with your institution's guidelines for non-hazardous lab glass or plastic.[6]

Waste Labeling: All hazardous waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name ("Cangrelor Impurity 4"), and the specific

hazard characteristics (e.g., "Toxic").[2]

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area within the laboratory.[7] This area should be under the control of laboratory personnel

and away from general traffic.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[2][8] Disposal

must be conducted by a licensed hazardous waste management company in accordance

with all federal, state, and local regulations, including the Resource Conservation and

Recovery Act (RCRA).[3][9][10]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Cangrelor Impurity
4.
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Caption: Workflow for the safe disposal of Cangrelor Impurity 4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b601633?utm_src=pdf-body-img
https://www.benchchem.com/product/b601633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Cangrelor Impurity 4, contributing to a secure and responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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